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Compound of Interest

Compound Name: Psychotridine

Cat. No.: B1217136 Get Quote

This guide provides essential safety protocols and logistical information for the handling and

disposal of Psychotridine, a potent alkaloid with significant biological activity. The following

procedures are designed to ensure the safety of researchers, scientists, and drug development

professionals.

Psychotridine is a naturally occurring alkaloid found in several species of the Psychotria

genus.[1][2] It is known to possess analgesic properties and acts as a non-competitive NMDA

receptor antagonist.[1][2] Additionally, studies have shown that Psychotridine exhibits

cytotoxic effects against cancer cell lines and is a potent inhibitor of human platelet

aggregation.[3][4][5] Given its potent bioactivity and cytotoxic properties, all handling of

Psychotridine must be conducted with strict adherence to the following safety protocols.

Hazard Identification and Risk Assessment
All personnel must review this information before working with Psychotridine. A formal risk

assessment should be completed for any new experimental protocol involving this compound.

Signal Word: Warning[5]

Primary Hazards:

Acute Toxicity: Potent NMDA receptor antagonist; may have neurological effects upon

exposure.[1][2]
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Cytotoxicity: Has demonstrated cytotoxic effects on hepatocellular carcinoma cells.[4][5]

Irritant: Potential for skin, eye, and respiratory tract irritation.

Unknown Hazards: As a research compound, not all potential hazards have been fully

characterized. It should be handled as a substance of unknown toxicity.

Personal Protective Equipment (PPE)
The selection and use of appropriate PPE is mandatory to prevent exposure. The following

table summarizes the minimum PPE requirements for handling Psychotridine.

Task
Required Personal Protective Equipment

(PPE)

Handling Solids (Weighing, Aliquoting)

Primary: • Full-face respirator with P100 (or

N100) particulate filters. • Double-layered nitrile

gloves (outer glove over gown cuff).[6] •

Disposable, low-permeability gown with tight-

fitting cuffs.[6] • Chemical splash goggles.[7] •

Closed-toe shoes.[7]Secondary: • All work must

be performed in a certified chemical fume hood

or similar containment primary engineering

control (C-PEC).[8]

Handling Solutions (Dilutions, Cell Culture)

Primary: • Double-layered nitrile gloves.[6] •

Disposable, low-permeability gown.[6] •

Chemical splash goggles or safety glasses with

side shields.[9] • Closed-toe shoes.

[10]Secondary: • All work must be performed in

a certified chemical fume hood or a Class II

Biological Safety Cabinet (if working with cell

cultures).

Waste Disposal

Primary: • Heavy-duty nitrile or neoprene gloves.

• Chemical-resistant apron over a lab coat.[9] •

Chemical splash goggles and a face shield.[7] •

Closed-toe, chemical-resistant footwear.
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Important PPE Practices:

Glove Changes: Change gloves immediately if they become contaminated, torn, or

punctured. At a minimum, change gloves every hour during continuous work.[6]

Donning/Doffing: Follow proper procedures for donning and doffing PPE to avoid cross-

contamination. Never wear PPE outside of the designated laboratory area.[10]

Hand Washing: Always wash hands thoroughly with soap and water after removing gloves

and before leaving the laboratory.[6]

Safe Handling and Operational Plan
Adherence to a strict operational plan is critical for minimizing exposure risk.

3.1. Designated Area All work with Psychotridine, including storage, weighing, and solution

preparation, must be conducted in a designated and clearly marked area. Access to this area

should be restricted to authorized personnel.[11]

3.2. Weighing Procedure (Solid Compound)

Ensure the chemical fume hood is functioning correctly.

Decontaminate the balance and surrounding surfaces before and after use.

Wear full PPE for handling solids (see table above).

Use a spatula and weigh paper to carefully transfer the desired amount of Psychotridine
powder.

Close the primary container immediately after weighing.

Carefully transfer the weighed compound into a secondary container for dissolution.

Dispose of contaminated weigh paper and any spilled powder as solid hazardous waste.

3.3. Solution Preparation
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Perform all solution preparation within a chemical fume hood.

Wear appropriate PPE for handling solutions.

Add solvent (e.g., DMSO) slowly to the vessel containing the weighed Psychotridine.[5]

Cap the vessel and mix gently until the compound is fully dissolved.

Label the solution container clearly with the compound name, concentration, solvent, date,

and hazard warning.

The following diagram outlines the standard workflow for preparing a Psychotridine stock

solution.
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Preparation Phase (in Fume Hood)

Storage & Waste

Don Full PPE for Solids

Prepare Weighing Area

Weigh Psychotridine Solid

Dissolve Psychotridine in Solvent

Clean & Decontaminate Area

Prepare Solvent

Label Stock Solution

Store Stock Solution at -20°CDispose of Contaminated PPE & Consumables

Click to download full resolution via product page

Caption: Standard workflow for preparing a Psychotridine stock solution.

Spill Management and Emergency Procedures
Immediate and correct response to spills or exposures is crucial. All personnel must be familiar

with these procedures and the location of safety equipment.

4.1. Spill Response
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Small Spill (<5 mL solution or <100 mg powder):

Alert others in the immediate area.

If powder, gently cover with absorbent material to avoid raising dust.

Working from the outside in, apply a deactivating solution (e.g., 10% bleach solution

followed by 5% sodium thiosulfate) or an appropriate chemical spill kit absorbent.

Allow a contact time of at least 15 minutes.

Collect all contaminated materials using non-sparking tools and place them in a labeled

hazardous waste container.[12]

Clean the spill area again with soap and water.

Large Spill (>5 mL solution or >100 mg powder):

Evacuate the immediate area and alert all personnel to leave.[13]

If flammable solvents are involved, eliminate all sources of ignition.[13]

Close the laboratory doors and prevent entry.

Contact the facility's Emergency Response Team and Environmental Health & Safety

(EH&S) department immediately.

Provide details about the spilled substance and quantity.

4.2. Personal Exposure

Skin Contact: Immediately remove contaminated clothing and wash the affected area with

copious amounts of soap and water for at least 15 minutes.[12] Seek medical attention.

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes at

an eyewash station, holding the eyelids open.[12] Seek immediate medical attention.
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Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen. Seek

immediate medical attention.[12]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.

The diagram below outlines the immediate actions required in an emergency.

Spill Response Exposure Response

Emergency Event
(Spill or Exposure)

Spill Occurs Personal Exposure

Alert Others Remove from Exposure

Assess Spill Size

Small Spill:
Contain & Clean with Spill Kit

Large Spill:
Evacuate & Call Emergency ResponseDecontaminate Area

Report to EH&S

Flush Affected Area (15 min)

Seek Immediate Medical Attention

Report to Supervisor & EH&S
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Caption: Emergency response plan for spills and personal exposure events.

Waste Disposal Plan
All Psychotridine waste is considered hazardous and must be disposed of according to

institutional and regulatory guidelines.[14]

Waste Type Disposal Procedure

Solid Waste

• Includes contaminated gloves, gowns, bench

paper, weigh boats, and unused solid

compound.• Collect in a dedicated, clearly

labeled, leak-proof hazardous waste container.

[15]• Keep the container closed except when

adding waste.[15]• Arrange for pickup through

your institution's EH&S department.

Liquid Waste

• Includes stock solutions, experimental media,

and rinsates.• Collect in a dedicated, clearly

labeled, shatter-resistant hazardous waste

container.• Do NOT dispose of Psychotridine

solutions down the drain.[15]• Segregate from

other waste streams (e.g., halogenated vs. non-

halogenated solvents) as required by your

institution.

Sharps Waste

• Includes contaminated needles, syringes, and

pipette tips.• Dispose of immediately into a

designated, puncture-proof sharps container

that is also labeled as "Hazardous Chemical

Waste."

Container Decontamination: Empty containers that held Psychotridine must be triple-rinsed

with a suitable solvent. The rinsate must be collected and disposed of as hazardous liquid

waste.[16]
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Chemical and Physical Data
The following data is provided for reference. Personnel should always consult the Safety Data

Sheet (SDS) from the supplier for the most current information.

Property Value Source

Chemical Formula C₅₅H₆₂N₁₀ [1][2]

Molar Mass 863.15 g/mol [1]

CAS Number 52617-25-1 [2]

Appearance Solid [5]

Storage Temperature -20°C [5]

Solubility Soluble in DMSO [5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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